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Introduction

MsbA is an essential ATP-binding cassette (ABC) transporter in Gram-negative bacteria,
responsible for flipping lipopolysaccharide (LPS) from the inner leaflet to the outer leaflet of the
inner membrane.[1][2][3] This function is critical for the biogenesis of the outer membrane,
making MsbA an attractive target for the development of novel antibiotics to combat multidrug-
resistant pathogens.[4][5][6][7] These application notes provide detailed protocols for essential
assays to identify and characterize inhibitors of MsbA.

Signaling Pathway and Mechanism of Action

MsbA functions as a homodimer, with each subunit containing a transmembrane domain (TMD)
and a nucleotide-binding domain (NBD).[8][9] The transport cycle is powered by ATP hydrolysis
at the NBDs, which drives conformational changes in the TMDs to move LPS across the
membrane.[10][11] Inhibition of MsbA disrupts LPS transport, leading to the accumulation of
LPS in the inner membrane, ultimately causing cell death.[4][5]
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Caption: MsbA-mediated LPS transport pathway and points of inhibition.

Experimental Protocols
Expression and Purification of MsbA

This protocol describes the overexpression of His-tagged MsbA in E. coli and its subsequent

purification.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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